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Abstract
This technical guide provides a comprehensive overview of 2-(2-Aminobenzoyl)benzoic acid
(CAS 1147-43-9), a key chemical intermediate. The document details its physicochemical

properties, synthesis protocols, analytical characterization methods, and known safety

information. While direct biological activity for this specific molecule is not extensively

documented, this guide explores the well-established pharmacological relevance of the broader

aminobenzoic acid scaffold, from which numerous derivatives with anti-inflammatory,

antimicrobial, and anticancer properties have been developed.[1][2] Detailed experimental

procedures, data presented in structured tables, and workflow visualizations are included to

support researchers in their laboratory and development endeavors.

Physicochemical and Structural Information
2-(2-Aminobenzoyl)benzoic acid, also known as 2-Aminobenzophenone-2'-carboxylic acid or

2-Anthraniloylbenzoic acid, is a polyfunctional organic molecule containing both a carboxylic

acid group and an aromatic amine.[3] These functional groups make it a versatile building block

in organic synthesis. The compound typically appears as a yellow solid.[4]
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Chemical Properties
Quantitative physicochemical data for 2-(2-Aminobenzoyl)benzoic acid are summarized in

the table below.

Property Value Source

CAS Number 1147-43-9 [3]

Molecular Formula C₁₄H₁₁NO₃ [3]

Molecular Weight 241.24 g/mol [3]

IUPAC Name
2-(2-aminobenzoyl)benzoic

acid
[3]

Canonical SMILES
C1=CC=C(C(=C1)C(=O)C2=C

C=CC=C2N)C(=O)O
[3]

InChIKey
KORKIRUGUNPQML-

UHFFFAOYSA-N
[3]

Monoisotopic Mass 241.0739 g/mol [3]

XLogP3 2.3 [3]

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor

Count
4 [3]

Rotatable Bond Count 3 [3]

Synthesis and Purification
A novel and efficient method for the regiospecific synthesis of 2-(2-aminobenzoyl)benzoic
acids involves a base-promoted aerobic cascade reaction.[5] This one-pot procedure is noted

for its atom economy and broad substrate scope.[5]

General Synthesis Workflow
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The following diagram illustrates the key steps in the synthesis and subsequent purification of

2-(2-Aminobenzoyl)benzoic acid derivatives.
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Purification
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+ KOtBu + H₂O in DMSO
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(H₂O, Brine)
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Caption: Workflow for the synthesis and purification of 2-(2-aminobenzoyl)benzoic acid.
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Detailed Experimental Protocol: Base-Promoted Aerobic
Cascade Reaction
This protocol is adapted from the procedure described by Wan, L., et al.[4]

Materials:

Substituted N-benzyl-2-fluoro-N-(2-fluorobenzyl)benzamide (Amide 1)

Potassium tert-butoxide (KOtBu)

Deionized Water (H₂O)

Dimethyl sulfoxide (DMSO)

1 M Hydrochloric acid (HCl)

Ethyl acetate (EtOAc)

Dichloromethane (DCM)

Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Silica Gel (70-230 mesh)

Petroleum Ether (PE)

Procedure:

In a reaction vessel, combine the amide precursor (1, 0.25 mmol), potassium tert-butoxide

(0.75 mmol, 3 equiv), and water (2.5 mmol, 10 equiv) in DMSO (1 mL).[4]

Place the vessel in an oil bath preheated to 100°C and stir the mixture under an air

atmosphere for approximately 4 hours.[4]

Monitor the reaction progress using Thin-Layer Chromatography (TLC).[4]
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Upon completion, allow the mixture to cool to room temperature.

Add 1 M HCl (1 mL) and ethyl acetate (10 mL) to create a biphasic system.[4]

Transfer the mixture to a separatory funnel and extract the aqueous phase with DCM (3 x 15

mL).[4]

Combine the organic phases and wash sequentially with H₂O (20 mL) and brine (20 mL).[4]

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure to yield the crude product.[4]

Purify the residue by column chromatography on silica gel, using an ethyl acetate/petroleum

ether mixture (e.g., 1:4 v/v) as the eluent, to afford the pure 2-(2-Aminobenzoyl)benzoic
acid derivative (2).[4]

Analytical and Spectroscopic Characterization
The structural confirmation and purity assessment of 2-(2-Aminobenzoyl)benzoic acid and its

derivatives are typically performed using a combination of chromatographic and spectroscopic

techniques.
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Technique Purpose Key Observations / Data

¹H & ¹³C NMR Structural Elucidation

Provides detailed information

on the chemical environment

of hydrogen and carbon

atoms, confirming the

molecular skeleton and

substitution patterns.[4][6]

HRMS (ESI) Exact Mass Determination

Confirms the elemental

composition by providing a

high-resolution mass-to-charge

ratio.[4]

FTIR Spectroscopy Functional Group Identification

Detects characteristic

vibrational frequencies for key

functional groups, such as N-H

(amine), C=O (ketone and

carboxylic acid), and O-H

(carboxylic acid).[3][7]

TLC Reaction Monitoring

Used to track the consumption

of starting materials and the

formation of the product.[4]

HPLC Purity Analysis & Separation

High-performance liquid

chromatography, particularly

mixed-mode methods, can

effectively separate isomers of

aminobenzoic acids for

analytical or preparative

purposes.[8][9]

Column Chromatography Purification

Employs silica gel to separate

the target compound from

unreacted starting materials

and byproducts.[4]
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Biological Activity and Applications in Drug
Development
While specific bioactivity data for CAS 1147-43-9 is limited, the aminobenzoic acid scaffold is of

significant interest in medicinal chemistry.[2][10] Derivatives are widely explored for various

therapeutic applications.

Role as a Pharmacological Scaffold
The core structure of 2-(2-Aminobenzoyl)benzoic acid can be chemically modified at the

amine and carboxylic acid groups to generate a library of compounds with diverse biological

activities. This makes it a valuable starting material or intermediate in drug discovery.
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Chemical Modifications

Potential Biological Activities of Derivatives
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Caption: Role of the core scaffold in generating pharmacologically active derivatives.

Isomeric Relevance: The Folate Pathway
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An isomer, para-aminobenzoic acid (PABA), is an essential precursor in the bacterial synthesis

of folic acid (Vitamin B9).[11] This metabolic pathway, which is absent in humans, is a classic

target for antimicrobial drugs.

The diagram below outlines the simplified bacterial folate synthesis pathway, illustrating the role

of PABA and the mechanism of action of sulfonamide antibiotics.
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Caption: Simplified bacterial folate synthesis pathway and the inhibitory action of sulfonamides.

This pathway highlights how structural analogs of 2-(2-Aminobenzoyl)benzoic acid can

interfere with critical bacterial processes, providing a rationale for the continued exploration of

this chemical class in the development of new anti-infective agents.[11][12]

Safety and Hazard Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-(2-Aminobenzoyl)benzoic acid is classified as an irritant.[3] Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn when handling this compound. Work should be conducted in a well-ventilated area or

a chemical fume hood.

GHS Classification Hazard Statement Pictogram

Skin Irritation H315: Causes skin irritation alt text

Eye Irritation
H319: Causes serious eye

irritation
alt text

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation
alt text

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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